Cas no 75322-66-6 (pyrazine-2-carbonyl azide)
pyrazine-2-carbonyl azide Chemical and Physical Properties
Names and Identifiers
-
- Pyrazinecarbonyl azide
- pyrazine-2-carbonyl azide
- RLNGGCZBYFRNSV-UHFFFAOYSA-N
- SCHEMBL13663247
- EN300-40090
- 75322-66-6
-
- Inchi: 1S/C5H3N5O/c6-10-9-5(11)4-3-7-1-2-8-4/h1-3H
- InChI Key: RLNGGCZBYFRNSV-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CN=1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 149.03375974g/mol
- Monoisotopic Mass: 149.03375974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.2Ų
pyrazine-2-carbonyl azide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19474-1G |
pyrazine-2-carbonyl azide |
75322-66-6 | 95% | 1g |
¥ 2,263.00 | 2023-03-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19474-5G |
pyrazine-2-carbonyl azide |
75322-66-6 | 95% | 5g |
¥ 6,844.00 | 2023-03-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19474-10G |
pyrazine-2-carbonyl azide |
75322-66-6 | 95% | 10g |
¥ 10,170.00 | 2023-03-06 | |
| Chemenu | CM388459-1g |
pyrazine-2-carbonyl azide |
75322-66-6 | 95%+ | 1g |
$338 | 2023-01-18 | |
| Chemenu | CM388459-5g |
pyrazine-2-carbonyl azide |
75322-66-6 | 95%+ | 5g |
$1021 | 2023-01-18 | |
| Chemenu | CM388459-10g |
pyrazine-2-carbonyl azide |
75322-66-6 | 95%+ | 10g |
$1518 | 2023-01-18 | |
| Enamine | EN300-40090-0.05g |
pyrazine-2-carbonyl azide |
75322-66-6 | 0.05g |
$88.0 | 2023-02-10 | ||
| Enamine | EN300-40090-0.1g |
pyrazine-2-carbonyl azide |
75322-66-6 | 0.1g |
$132.0 | 2023-02-10 | ||
| Enamine | EN300-40090-0.25g |
pyrazine-2-carbonyl azide |
75322-66-6 | 0.25g |
$188.0 | 2023-02-10 | ||
| Enamine | EN300-40090-0.5g |
pyrazine-2-carbonyl azide |
75322-66-6 | 0.5g |
$353.0 | 2023-02-10 |
pyrazine-2-carbonyl azide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on pyrazine-2-carbonyl azide
Recent Advances in Pyrazine-2-carbonyl Azide (CAS: 75322-66-6) Research and Applications
Pyrazine-2-carbonyl azide (CAS: 75322-66-6) is a versatile chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its azide functional group, serves as a critical intermediate in the synthesis of various heterocyclic compounds and bioactive molecules. Recent studies have highlighted its potential in drug discovery, bioconjugation, and material science, making it a focal point for researchers aiming to develop novel therapeutic agents and advanced materials.
One of the most notable applications of pyrazine-2-carbonyl azide is its role in click chemistry, particularly in the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is widely used for the selective modification of biomolecules, enabling the development of targeted drug delivery systems and diagnostic tools. A recent study published in the Journal of Medicinal Chemistry demonstrated the utility of pyrazine-2-carbonyl azide in the synthesis of triazole-based inhibitors for protein-protein interactions, which are implicated in various diseases, including cancer and neurodegenerative disorders.
In addition to its applications in drug discovery, pyrazine-2-carbonyl azide has been explored for its potential in polymer chemistry. Researchers have utilized this compound to introduce azide functionalities into polymer backbones, facilitating the development of stimuli-responsive materials. A 2023 study in ACS Macro Letters reported the synthesis of azide-functionalized polymers using pyrazine-2-carbonyl azide, which exhibited tunable degradation profiles and enhanced biocompatibility, making them suitable for biomedical applications such as tissue engineering and controlled drug release.
Another emerging area of research involves the use of pyrazine-2-carbonyl azide in the development of fluorescent probes. The azide group can be selectively reduced to an amine, which can then be conjugated with fluorophores for imaging applications. A recent publication in Chemical Communications detailed the design of a pyrazine-2-carbonyl azide-derived probe for the detection of reactive oxygen species (ROS) in live cells. This probe demonstrated high sensitivity and selectivity, offering a valuable tool for studying oxidative stress-related pathologies.
Despite its promising applications, the handling of pyrazine-2-carbonyl azide requires careful consideration due to its potential instability and explosive nature under certain conditions. Recent advancements in synthetic methodologies have focused on improving the safety and efficiency of its production. For instance, a 2022 study in Organic Process Research & Development described a continuous-flow synthesis approach that minimizes the risks associated with large-scale production of azide-containing compounds.
In conclusion, pyrazine-2-carbonyl azide (CAS: 75322-66-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, polymer chemistry, and imaging technologies underscore its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical and material science challenges.
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